![molecular formula C16H15N5O3 B287468 methyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate](/img/structure/B287468.png)
methyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate
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Overview
Description
Methyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate is a chemical compound that has gained significant attention in scientific research. It is a pyrazole derivative, which has shown potential in various biological activities.
Mechanism of Action
The mechanism of action of methyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate is not fully understood. However, it has been suggested that it acts by inhibiting various enzymes and signaling pathways involved in the development and progression of diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have antioxidant and neuroprotective properties.
Advantages and Limitations for Lab Experiments
Methyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate has several advantages for lab experiments. It is easy to synthesize and has shown potential in various biological activities. However, its limitations include its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the research on methyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate. These include further studies on its mechanism of action, optimization of the synthesis method, and investigation of its potential in treating other diseases. Additionally, research can be done on its potential as a drug delivery system and its use in nanotechnology.
In conclusion, this compound is a chemical compound that has shown potential in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in treating various diseases and in other scientific applications.
Synthesis Methods
The synthesis of methyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate involves the reaction of methyl 5-amino-1H-pyrazole-4-carboxylate with 6-(2-methylphenoxy)-4-chloropyrimidine. The reaction is carried out in the presence of a base and a solvent. The final product is obtained after purification and isolation.
Scientific Research Applications
Methyl 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate has shown potential in various scientific research applications. It has been studied for its anticancer, antifungal, and anti-inflammatory activities. It has also been investigated for its potential in treating Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C16H15N5O3 |
---|---|
Molecular Weight |
325.32 g/mol |
IUPAC Name |
methyl 5-amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxylate |
InChI |
InChI=1S/C16H15N5O3/c1-10-5-3-4-6-12(10)24-14-7-13(18-9-19-14)21-15(17)11(8-20-21)16(22)23-2/h3-9H,17H2,1-2H3 |
InChI Key |
NDAKCMTUXLGEID-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1OC2=NC=NC(=C2)N3C(=C(C=N3)C(=O)OC)N |
Canonical SMILES |
CC1=CC=CC=C1OC2=NC=NC(=C2)N3C(=C(C=N3)C(=O)OC)N |
Origin of Product |
United States |
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